BENGHE

Foundational & Exploratory
Check Availability & Pricing

Atazanavir-d5: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Atazanavir-d5

Cat. No.: B13852693

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atazanavir-d5, a deuterated analog of
the HIV protease inhibitor Atazanavir. This document compiles essential analytical data,

detailed experimental protocols, and relevant metabolic information to support research and

development activities. Atazanavir-d5 is primarily utilized as an internal standard for the

guantitative analysis of Atazanavir in biological matrices and pharmaceutical formulations.[1]

Quantitative Data Summary

The following tables summarize the key quantitative and physical data for Atazanavir-d5.

Identifier

Value

Chemical Name

Atazanavir-d5

CAS Number

1132747-14-8[2][3]

Molecular Formula

C3sH47DsNeO7[3]

Molecular Weight

709.9 g/mol [3]
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Physical and Chemical Properties Value

Purity >95% (as determined by HPLC)[2]
Appearance White to Off-White Solid[4]
Storage Temperature -20°C[2][4]

Slightly soluble in Chloroform and Ethanol,

Solubilit
y Soluble in Methanol[4]

Experimental Protocols

This section details the methodologies for the analysis of Atazanavir utilizing Atazanavir-d5 as
an internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Human Hair

This method is designed for the sensitive quantification of Atazanavir in human hair samples,
employing Atazanavir-d5 as an internal standard to ensure accuracy and precision.[5]

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass
spectrometer (MS/MS).

Chromatographic Conditions:
e Column: Reversed-phase C18 column (e.g., BDS, 5.0 pm, 4.6 x 100 mm).[5]

e Mobile Phase: Isocratic elution with 55% Acetonitrile, 45% Water, 0.15% Acetic Acid, and 4
mM Ammonium Acetate.[5]

e Flow Rate: 0.8 mL/min.[5]
Mass Spectrometry Conditions:

« lonization Mode: Electrospray lonization (ESI), Positive.[5]
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o Detection Mode: Multiple Reaction Monitoring (MRM).[5]
e Mass Transitions:
o Atazanavir: MH* m/z 705.3 - m/z 168.0.[5]
o Atazanavir-d5 (Internal Standard): MH* m/z 710.2 - m/z 168.0.[5]

Sample Preparation:

Prepare stock solutions of Atazanavir and Atazanavir-d5 in 50% Methanol and 100%
Methanol, respectively, at a concentration of 1.00 mg/mL.[5]

Prepare working solutions by diluting the stock solutions.

Extract Atazanavir from hair samples using optimized extraction methods.

Inject the processed extracts onto the LC-MS/MS system.
Data Analysis:

o Generate standard curves by plotting the peak area ratios of Atazanavir to Atazanavir-d5
against the concentration of Atazanavir.[5]

o Apply a weighted linear regression (1/x) for calibration.[5]

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC) for Bulk Drug and
Pharmaceutical Dosage Forms

This method is suitable for the determination of Atazanavir sulfate in bulk drug and tablet
dosage forms.

Instrumentation:
o HPLC system with a UV-visible detector.[6]

Chromatographic Conditions:
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e Column: C18 column (e.g., Phenomenex, 250 mm x 4.6 mm, 5 um).[6]

* Mobile Phase: Methanol and water (900:100 v/v), with pH adjusted to 3.55 using acetic acid.
[6]

e Flow Rate: 0.5 mL/min.[6]

o Detection Wavelength: 249 nm.[6]

o Retention Time for Atazanavir Sulfate: Approximately 8.323 min.[6]

Sample Preparation:

e Prepare a stock solution of Atazanavir sulfate (1000 pg/mL) in the mobile phase.[6]
e Prepare working standard solutions in the range of 10 to 120 pg/mL.[6]

o For tablet analysis, weigh and transfer the tablet powder into a volumetric flask, dissolve in
diluent, sonicate, and dilute to the desired concentration.[7]

Visualized Workflows and Pathways

The following diagrams illustrate the analytical workflow for Atazanavir quantification and its
primary metabolic pathways.

«««««««««««««««

Click to download full resolution via product page

Caption: Workflow for Atazanavir quantification using LC-MS/MS.
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Caption: Major metabolic pathways of Atazanavir.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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